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Cat. No.: B031904

Diethylene Glycol Dibenzoate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diethylene glycol dibenzoate (DEGDB) is a high-solvating plasticizer belonging to the
benzoate ester class of organic compounds.[1] Primarily utilized to enhance the flexibility and
durability of various polymers, DEGDB is characterized by its low volatility, good thermal
stability, and excellent compatibility with a wide range of resins.[1] This technical guide provides
an in-depth overview of the chemical and physical properties of diethylene glycol dibenzoate,
its molecular structure, and standardized methodologies for its characterization.

Chemical Identity and Structure

Diethylene glycol dibenzoate is the diester of diethylene glycol and benzoic acid.[1]
o IUPAC Name: 2-[2-(benzoyloxy)ethoxy]ethyl benzoate[2]

o CAS Number: 120-55-8[1][2]

e Molecular Formula: C1sH1s0s5[2]
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e Molecular Weight: 314.33 g/mol [1]

e Synonyms: Oxybis(ethane-2,1-diyl) dibenzoate, Diglycol dibenzoate, Benzo Flex 2-45,
Ethanol, 2,2'-oxybis-, dibenzoate.[1][2][3]

Molecular Structure

The structure of diethylene glycol dibenzoate consists of a central diethylene glycol ether
linkage with two benzoate groups esterified at either end.[1]

2D Structure of Diethylene Glycol Dibenzoate

Physicochemical Properties

Diethylene glycol dibenzoate is a colorless to light yellow, viscous oily liquid with a slight
odor.[1] It is characterized by its high boiling point and low volatility.[1]

Table 1: Quantitative Physicochemical Data for Diethylene Glycol Dibenzoate
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Property Value Units Reference(s)
Molecular Weight 314.33 g/mol [1]
Melting Point 24 °C [31[4]
Boiling Point 235 - 237 °C at 7 mmHg [21[31[4]
Density 1.175 g/mL at 25 °C [21[3114]
Refractive Index 1.544 n20/D [2][3]1[4]
Flash Point >230 °F [31[5]
Viscosity 75 cP at20°C

Water Solubility Slightly soluble - [1]
Solubility in Organic Soluble in general o
Solvents organic solvents

Assay (Benzoic

Esters) >99.0 % [2][6]
Acidity (as Benzoic
_ <0.1 % [2][6]
Acid)
Synthesis

The primary method for the industrial synthesis of diethylene glycol dibenzoate is the direct
esterification of diethylene glycol with benzoic acid.[1] This reaction is typically catalyzed by an
acid and involves the removal of water to drive the equilibrium towards the product.[1]

Synthesis Workflow
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General Synthesis Workflow for Diethylene Glycol Dibenzoate

Experimental Protocols for Physicochemical
Characterization

The following table outlines standardized methodologies for determining the key
physicochemical properties of diethylene glycol dibenzoate. These protocols are based on
widely accepted standards, primarily from ASTM International.

Table 2: Standard Experimental Protocols for Characterization
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Property

Standard Method

Brief Description of
Methodology

Melting Point

ASTM E324

This method involves heating a
sample in a capillary tube at a
controlled rate and observing
the temperatures at which
melting begins and is

complete.[1][7]

Boiling Point

ASTM D1078

A sample is distilled under
controlled conditions, and the
temperature of the vapor is
recorded as the boiling point.
For reduced pressure
measurements, adjustments
are made to the apparatus and

calculations.

Density

ASTM D4052

The density of a liquid sample
is determined using a digital
density meter, which measures
the oscillation period of a U-
shaped tube filled with the
sample.[3][4][8][9]

Viscosity

ASTM D445

The kinematic viscosity is
measured by determining the
time it takes for a fixed volume
of liquid to flow under gravity
through a calibrated glass
capillary viscometer.[10]
Dynamic viscosity can be
calculated if the density is

known.

Refractive Index

ASTM D1218

The refractive index of a liquid
is measured using a
refractometer, which

determines the extent to which
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light is bent as it passes
through the sample.[11][12]

A qualitative assessment
involves adding a small
amount of the solute to a given
solvent at a specific
temperature and observing its
Solubility General Laboratory Procedure d|sso|u.t|on. For quant|tat|v.e
analysis, a saturated solution
is prepared, and the
concentration of the dissolved
solute is determined using an
appropriate analytical

technique.[13][14][15]

Applications in Research and Development

The primary application of diethylene glycol dibenzoate is as a plasticizer.[1] Its properties
make it a suitable replacement for some phthalate-based plasticizers. In a research and
development context, it is utilized in:

o Polymer Science: To modify the physical properties of polymers such as polyvinyl chloride
(PVC) and polyvinyl acetate (PVA), enhancing flexibility and durability.[1]

o Adhesive and Sealant Formulation: To improve the flexibility and adhesion properties of
various adhesive and sealant products.[1]

o Coatings and Inks: As a plasticizer and coalescing agent in the formulation of paints and
printing inks.

Safety and Handling

Diethylene glycol dibenzoate is considered to have low toxicity. However, as with any
chemical, it should be handled with appropriate personal protective equipment (PPE), including
safety glasses and gloves, in a well-ventilated area. For detailed safety information, refer to the
manufacturer's Safety Data Sheet (SDS).
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Conclusion

Diethylene glycol dibenzoate is a well-characterized compound with a range of industrial and
research applications, primarily as a high-performance plasticizer. Its defined chemical and
physical properties, along with established methods for its synthesis and characterization,
provide a solid foundation for its use in scientific research and product development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. store.astm.org [store.astm.org]

2. ASTM D7777 | ASTM Standard Test Method for Density, Relative Density and API Gravity
of Liquid [ayalytical.com]

. store.astm.org [store.astm.org]

. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]
. chemquest.com [chemquest.com]

. standards.iteh.ai [standards.iteh.ali]

. infinitalab.com [infinitalab.com]

. data.ntsb.gov [data.ntsb.gov]

°
(o] [00] ~ » ol iy w

. Standard Test Method for Density, Relative Density, and API Gravity of Petroleum Liquids -
The ANSI Blog [blog.ansi.org]

e 10. store.astm.org [store.astm.org]

e 11. Refractive Index ASTM D542 [intertek.com]

e 12. store.astm.org [store.astm.org]

e 13. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
e 14. wwwl.udel.edu [www1l.udel.edu]

e 15. benchchem.com [benchchem.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b031904?utm_src=pdf-body
https://www.benchchem.com/product/b031904?utm_src=pdf-custom-synthesis
https://store.astm.org/e0324-16.html
https://ayalytical.com/astm-d7777/
https://ayalytical.com/astm-d7777/
https://store.astm.org/d4052-22.html
https://wiki.anton-paar.com/en/density-and-density-measurement/astm-d4052/
https://chemquest.com/astm-standards-for-measuring-viscosity/
https://standards.iteh.ai/catalog/standards/astm/d2c06b91-7192-4683-9eb3-a5d87a7815f0/astm-d7483-21
https://infinitalab.com/astm/melting-points-and-the-melting-range-of-organic-chemicals-astm-e324/
https://data.ntsb.gov/Docket/Document/docBLOB?ID=40058486&FileExtension=.PDF&FileName=Powerplants%208%20-%20Exhibit%20No.%208H%20-%20ASTM%20Standard%20D4052%3A%20%22Standard%20Test%20Method%20for%20Density%20and%20Relative%20Density%20of%20Liquids%20by%20Digital%20Density%20Meter.%22-Master.PDF
https://blog.ansi.org/ansi/astm-d4052-22-test-density-api-gravity-petroleum/
https://blog.ansi.org/ansi/astm-d4052-22-test-density-api-gravity-petroleum/
https://store.astm.org/d0445-24.html
https://www.intertek.com/polymers-plastics/testlopedia/refractive-index-astm-d542/
https://store.astm.org/d1218-21.html
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www1.udel.edu/chem/CHEM322/Handouts/unknowns_lab_handout.pdf
https://www.benchchem.com/pdf/A_Comprehensive_Guide_to_the_Solubility_of_Common_Laboratory_Solvents.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» To cite this document: BenchChem. [Diethylene glycol dibenzoate chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031904#diethylene-glycol-dibenzoate-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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